Cas no 1003322-55-1 ((2,2-dimethylbutyl)hydrazine)

• Product Name: (2,2-dimethylbutyl)hydrazine
• CAS No: 1003322-55-1
• MF: C₆H₁₆N₂
• MW: 116.204641342163
• MDL: MFCD16844579
• CID: 5242988
• PubChem ID: 62677833
• Update Time: 2025-11-01

(2,2-dimethylbutyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (2,2-dimethylbutyl)hydrazine
• 2,2-Dimethylbutylhydrazine
• Hydrazine, (2,2-dimethylbutyl)-

• MDL： MFCD16844579
• Inchi： 1S/C6H16N2/c1-4-6(2,3)5-8-7/h8H,4-5,7H2,1-3H3
• InChI Key： UGAYGLURFHTHTB-UHFFFAOYSA-N
• SMILES： N(CC(C)(C)CC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 59.5
• XLogP3: 1.1
• Topological Polar Surface Area: 38

Additional information on (2,2-dimethylbutyl)hydrazine

Introduction to (2,2-dimethylbutyl)hydrazine (CAS No. 1003322-55-1)

(2,2-dimethylbutyl)hydrazine, with the chemical formula C₈H₂₀N₂, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, CAS No. 1003322-55-1, uniquely identifies it in scientific literature and databases. This compound has garnered attention due to its versatile applications in synthesizing various chemical intermediates and potential roles in drug development.

The molecular structure of (2,2-dimethylbutyl)hydrazine consists of a hydrazine moiety attached to a 2,2-dimethylbutyl group. This unique arrangement contributes to its reactivity and makes it a valuable building block in organic synthesis. The compound's ability to participate in nucleophilic addition reactions and form stable intermediates has been explored in numerous research studies.

In recent years, (2,2-dimethylbutyl)hydrazine has been investigated for its potential applications in pharmaceuticals. Its hydrazine group can react with carbonyl compounds to form hydrazones, which are crucial intermediates in the synthesis of various therapeutic agents. For instance, researchers have explored its use in developing novel antitubercular and anticancer drugs. The 2,2-dimethylbutyl group provides steric hindrance, influencing the compound's reactivity and selectivity in these reactions.

One of the most intriguing aspects of (2,2-dimethylbutyl)hydrazine is its role in polymer chemistry. The compound has been utilized as a monomer or crosslinking agent in the synthesis of specialty polymers. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications. Recent studies have demonstrated its effectiveness in creating novel polyurethane foams with improved properties.

The chemical properties of (2,2-dimethylbutyl)hydrazine also make it a valuable tool in analytical chemistry. Its reactivity with various functional groups allows for the development of sensitive detection methods for trace analytes. For example, derivatization techniques using this compound have been employed in gas chromatography-mass spectrometry (GC-MS) for the analysis of complex mixtures.

In addition to its synthetic utility, (2,2-dimethylbutyl)hydrazine has shown promise in materials science. Researchers have investigated its use as a precursor for functional materials such as liquid crystals and conductive polymers. The ability to incorporate this compound into advanced materials highlights its importance as a chemical building block.

The industrial production of (2,2-dimethylbutyl)hydrazine involves multi-step synthetic routes that require careful optimization to ensure high yield and purity. Recent advancements in catalytic processes have improved the efficiency of these synthetic pathways, making the compound more accessible for large-scale applications.

The safety profile of (CAS No. 1003322-55-1) is another critical consideration in its handling and application. While it is not classified as a hazardous substance under standard regulatory frameworks, appropriate precautions must be taken to minimize exposure during handling and storage.

The future prospects of (2,2-dimethylbutyl)hydrazine are promising, with ongoing research exploring new synthetic methodologies and applications. Its versatility makes it a valuable asset in both academic and industrial settings, driving innovation across multiple scientific disciplines.